Cas no 2171725-71-4 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)phenylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)phenylcarbamoyl}propanoic acid
• CAS No: 2171725-71-4
• MF: C₂₆H₂₄N₂O₅S
• MW: 476.544165611267
• CID: 5770959
• PubChem ID: 165540714
• Update Time: 2025-10-22

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)phenylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1480481
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[3-(methylsulfanyl)phenyl]carbamoyl}propanoic acid
• 2171725-71-4
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)phenylcarbamoyl}propanoic acid

• Inchi： 1S/C26H24N2O5S/c1-34-17-8-6-7-16(13-17)27-25(31)23(14-24(29)30)28-26(32)33-15-22-20-11-4-2-9-18(20)19-10-3-5-12-21(19)22/h2-13,22-23H,14-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： GOOKMYBWOCUQGN-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(C(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.14059304g/mol
• Monoisotopic Mass: 476.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 130Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{3-(methylsulfanyl)phenylcarbamoyl}propanoic acid

3-{(9H-Fluoren-9-yl)methoxycarbonylamino}-3-{3-(methylsulfanyl)phenylcarbamoyl}propanoic Acid: A Comprehensive Overview

The compound 2171725-71-4, also known as 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-{3-(methylsulfanyl)phenylcarbamoyl}propanoic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a methylsulfanylphenylcarbamoyl moiety, and a central propanoic acid backbone. These structural features make it a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The Fmoc group, a well-known protecting group in peptide synthesis, plays a critical role in controlling the reactivity of the molecule during synthesis. This feature has been exploited in the design of peptide-based drugs, where precise control over side-chain functionalities is essential. The integration of the methylsulfanylphenylcarbamoyl group further enhances the compound's potential as a building block for constructing bioactive molecules with tailored pharmacokinetic properties.

One of the most exciting developments involving this compound is its application in the synthesis of advanced polymers and materials. Researchers have demonstrated that the unique combination of functional groups in this molecule enables the formation of cross-linked networks with exceptional mechanical and thermal properties. These materials have shown promise in applications ranging from drug delivery systems to high-performance adhesives.

From a synthetic perspective, the preparation of 2171725-71-4 involves a multi-step process that showcases modern organic chemistry techniques. The synthesis typically begins with the coupling of an Fmoc-protected amino acid derivative with a methylsulfanylphenylcarbamoyl-containing precursor. This reaction is often facilitated by coupling agents such as HATU or EDCl, which promote efficient amide bond formation. Subsequent purification steps, including chromatography and crystallization, ensure that the final product meets stringent purity requirements.

The biological activity of this compound has also been a focus of recent investigations. Studies have shown that it exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, further underscoring its therapeutic potential.

In terms of industrial applications, this compound has found use as an intermediate in the production of specialty chemicals and fine chemicals. Its versatility as both a building block and a functional material precursor makes it an invaluable asset to modern chemical manufacturing.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2171725-71-4 to enhance scalability and reduce production costs. Advances in catalytic methods and green chemistry are expected to play a pivotal role in achieving these goals. Furthermore, efforts are underway to explore new applications for this compound in emerging fields such as nanotechnology and biotechnology.

In conclusion, 3-{(9H-fluoren-9-yl)methoxycarbonylamino}-3-{3-(methylsulfanyl)phenylcarbamoyl}propanoic acid (CAS No: 2171725-71-4) stands out as a versatile and valuable molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodology and biological research, positions it as a key player in the development of next-generation materials and therapeutic agents.